Cas no 1587-04-8 (1-Allyl-2-methylbenzene)

• Product Name: 1-Allyl-2-methylbenzene
• CAS No: 1587-04-8
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD00060911
• CID: 179898
• PubChem ID: 329762666
• Update Time: 2025-11-05

1-Allyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-2-methylbenzene
• 3-(2-Methylphenyl)-1-propene
• Benzene,1-methyl-2-(2-propen-1-yl)-
• Toluene, o-allyl-
• Benzene, 1-methyl-2-(2-propenyl)-
• 2-Allyltoluene
• O-ALLYLTOLUENE
• 1-Methyl-2-(2-propenyl)benzene
• 2-Allyl-1-methylbenzene
• 1-methyl-2-(prop-2-en-1-yl)benzene
• allyltoluene
• 2-(Allyl)toluene
• NSC73972
• NCIOpen2_000384
• Benzene, methyl(2-propenyl)-
• 1-methyl-2-prop-2-enylbenzene
• SVIHJJUMPAUQNO-UHFFFAOYSA-N
• 7968AA
• AS-62580
• EN300-698337
• NSC-73972
• CS-0198962
• MFCD00060911
• 1-Allyl-2-methylbenzene, 97%
• BAA58704
• DTXSID4074697
• D97323
• J-009521
• Benzene, 1-methyl-2-(2-propen-1-yl)-
• FT-0691528
• NSC 73972
• AKOS016013575
• 1587-04-8

• MDL： MFCD00060911
• Inchi： 1S/C10H12/c1-3-6-10-8-5-4-7-9(10)2/h3-5,7-8H,1,6H2,2H3
• InChI Key： SVIHJJUMPAUQNO-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)CC=C

Computed Properties

• Exact Mass: 132.09400
• Monoisotopic Mass: 132.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 0.895 g/mL at 25 °C
• Melting Point: -41.43°C (estimate)
• Boiling Point: 174.85°C
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.517
• PSA: 0.00000
• LogP: 2.72350

1-Allyl-2-methylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 10-22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Allyl-2-methylbenzene

Market Research and Analysis Report on 1-Allyl-2-methylbenzene in Chemical-Biomedical Field

The compound 1-Allyl-2-methylbenzene, identified by the CAS number 1587-04-8, has garnered significant attention in the chemical and biomedical industries due to its versatile applications and unique chemical properties. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the potential of 1-Allyl-2-methylbenzene as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo multiple reaction pathways, including alkylation, coupling, and polymerization, makes it an invaluable building block in organic synthesis.

The global demand for 1-Allyl-2-methylbenzene has been driven by its increasing use in drug discovery and development. Researchers have explored its role in creating bioactive molecules with potential therapeutic applications, particularly in oncology and neurodegenerative diseases. Additionally, its application in the production of advanced materials, such as high-performance polymers and composites, has further expanded its market reach.

From a market perspective, the supply chain for 1-Allyl-2-methylbenzene is characterized by a competitive landscape with several key players specializing in its production and distribution. The Asia-Pacific region has emerged as a major hub for manufacturing due to favorable regulatory environments and cost-effective production processes. However, stringent quality control measures are essential to ensure compliance with international standards.

The future outlook for 1-Allyl-2-methylbenzene is promising, with ongoing research focusing on enhancing its synthesis efficiency and exploring novel applications. Collaborative efforts between academia and industry are expected to accelerate innovation and drive market growth. Furthermore, the integration of green chemistry principles into production processes could address sustainability concerns and open new avenues for market expansion.

In conclusion, 1-Allyl-2-methylbenzene remains a critical compound in the chemical-biomedical sector, with significant potential for growth and innovation. By leveraging cutting-edge research and strategic market planning, stakeholders can capitalize on this compound's diverse applications to meet evolving industry demands.